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Compound of Interest

Compound Name: Tubercidin

Cat. No.: B1682034 Get Quote

Technical Support Center: Tubercidin
This guide provides detailed recommendations for the proper storage and handling of

Tubercidin powder and its stock solutions to ensure product integrity and experimental

reproducibility.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Tubercidin powder?

A1: Tubercidin powder is hygroscopic and should be stored in a tightly sealed container in a

dry, well-ventilated, and dark place.[1][2] For optimal stability, specific temperature

recommendations should be followed.

Q2: How long can I store Tubercidin powder?

A2: The shelf-life of Tubercidin powder depends on the storage temperature. When stored at

-20°C, it can be stable for up to 3 years.[3][4][5] If stored at 4°C, the stability is maintained for

up to 2 years.[3][5]

Q3: What is the best solvent for preparing Tubercidin stock solutions?

A3: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for reconstituting

Tubercidin.[3][5] It is important to use fresh, anhydrous DMSO, as the presence of moisture

can significantly reduce the solubility of the compound.[3][4]
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Q4: What are the recommended storage conditions for Tubercidin stock solutions?

A4: For long-term stability, Tubercidin stock solutions should be stored at -80°C, where they

can remain stable for up to 2 years.[3][5] For shorter-term storage, -20°C is also an option, with

a stability of up to 1 year.[3][5] To prevent degradation from repeated freeze-thaw cycles, it is

crucial to aliquot the stock solution into single-use volumes.[3][4]

Storage Condition Summary
Table 1: Recommended Storage Conditions for Tubercidin Powder

Form Temperature Duration Additional Notes

Powder -20°C 3 years[3][4][5]

Store in a tightly

sealed container,

protected from light

and moisture.[1][2]

4°C 2 years[3][5]
Keep in a dry, well-

ventilated place.[1]

Table 2: Recommended Storage Conditions for Tubercidin Stock Solutions

Form Temperature Duration
Recommended
Solvent

Stock Solution -80°C 2 years[3][5] DMSO[3][5]

-20°C 1 year[3][5]

Aliquot into single-use

vials to avoid freeze-

thaw cycles.[3][4]

Experimental Protocol
Protocol: Reconstitution of Tubercidin Powder

This protocol outlines the steps for preparing a stock solution from Tubercidin powder.
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Equilibration: Before opening, allow the vial of Tubercidin powder to equilibrate to room

temperature for 15-20 minutes. This prevents moisture from condensing inside the vial,

which can affect the compound's stability.[6]

Preparation: Perform all handling steps in a sterile environment, such as a biological safety

cabinet, and wear appropriate personal protective equipment (PPE), including gloves, a lab

coat, and safety glasses.

Solvent Addition: Using a sterile syringe, add the required volume of fresh, anhydrous DMSO

to the vial to achieve the desired stock concentration.[3][5] Inject the solvent slowly down the

side of the vial to avoid disturbing the powder.

Dissolution: Gently swirl or vortex the vial until the powder is completely dissolved.[7] The

solution should be clear.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use, light-protected

vials. Label each aliquot clearly with the compound name, concentration, and date of

preparation. Store the aliquots at -80°C or -20°C as recommended.[3][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.sigmaaldrich.com/US/en/product/sigma/t0642
https://m.chemicalbook.com/ProductChemicalPropertiesCB0461137_EN.htm
https://www.medchemexpress.com/Tubercidin.html
https://www.selleckchem.com/products/tubercidin.html
https://file.medchemexpress.com/batch_PDF/HY-100126/Tubercidin-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/pdf/Best_practices_for_storing_and_handling_Torcitabine_powder.pdf
https://www.rndsystems.com/resources/protocols/how-reconstitute-lyophilized-proteins
https://www.benchchem.com/product/b1682034#recommended-storage-conditions-for-tubercidin-powder-and-stock-solutions
https://www.benchchem.com/product/b1682034#recommended-storage-conditions-for-tubercidin-powder-and-stock-solutions
https://www.benchchem.com/product/b1682034#recommended-storage-conditions-for-tubercidin-powder-and-stock-solutions
https://www.benchchem.com/product/b1682034#recommended-storage-conditions-for-tubercidin-powder-and-stock-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682034?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

